![molecular formula C13H21NO2S B7585197 N-[(2,6-dimethylphenyl)methyl]-N-methylpropane-2-sulfonamide](/img/structure/B7585197.png)
N-[(2,6-dimethylphenyl)methyl]-N-methylpropane-2-sulfonamide
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Overview
Description
N-[(2,6-dimethylphenyl)methyl]-N-methylpropane-2-sulfonamide, also known as Dimesna, is a sulfhydryl compound that has been widely used in scientific research as a protective agent against the toxic effects of chemotherapy drugs. It is a water-soluble compound that can be easily administered intravenously or orally.
Mechanism of Action
The mechanism of action of N-[(2,6-dimethylphenyl)methyl]-N-methylpropane-2-sulfonamide is not fully understood. It is believed to act as a sulfhydryl compound that can bind to and detoxify reactive metabolites of chemotherapy drugs. It can also scavenge free radicals and protect cells from oxidative damage. This compound has been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase, in animal models.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It can reduce the levels of oxidative stress markers, such as malondialdehyde and lipid peroxides, in animal models. This compound can also increase the levels of glutathione, an important antioxidant molecule, in cells. In addition, this compound has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, in animal models.
Advantages and Limitations for Lab Experiments
N-[(2,6-dimethylphenyl)methyl]-N-methylpropane-2-sulfonamide has several advantages for lab experiments. It is a water-soluble compound that can be easily administered intravenously or orally. It has a relatively low toxicity profile and is well-tolerated in animal models. This compound is also stable under a wide range of pH and temperature conditions. However, this compound has some limitations for lab experiments. It can interfere with the activity of some chemotherapy drugs and may reduce their efficacy. In addition, this compound can cause false-positive results in some biochemical assays.
Future Directions
There are several future directions for research on N-[(2,6-dimethylphenyl)methyl]-N-methylpropane-2-sulfonamide. One area of interest is the development of new formulations of this compound that can improve its efficacy and reduce its toxicity. Another area of interest is the investigation of the mechanism of action of this compound and its interaction with chemotherapy drugs. Additionally, further research is needed to explore the potential of this compound as a radioprotective agent and its effects on the immune system.
Synthesis Methods
N-[(2,6-dimethylphenyl)methyl]-N-methylpropane-2-sulfonamide is synthesized by reacting 2,6-dimethylbenzyl chloride with sodium bisulfite in the presence of sodium hydroxide. The resulting product is then reacted with methylamine to form this compound. The synthesis method is relatively simple and yields a high purity product.
Scientific Research Applications
N-[(2,6-dimethylphenyl)methyl]-N-methylpropane-2-sulfonamide has been extensively used in scientific research as a protective agent against the toxic effects of chemotherapy drugs. It is known to reduce the incidence and severity of chemotherapy-induced toxicities, such as nephrotoxicity, cardiotoxicity, and neurotoxicity. This compound is also used as a radioprotective agent to reduce the damage caused by ionizing radiation. In addition, this compound has been shown to have antioxidant properties and can scavenge free radicals in vitro.
Properties
IUPAC Name |
N-[(2,6-dimethylphenyl)methyl]-N-methylpropane-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO2S/c1-10(2)17(15,16)14(5)9-13-11(3)7-6-8-12(13)4/h6-8,10H,9H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PORQIEZGJKFSKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)CN(C)S(=O)(=O)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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